4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide

• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 4-(cyclopropanecarbonylamino)-N,N-dipropylbenzamide
• InChI: InChI=1S/C17H24N2O2/c1-3-11-19(12-4-2)17(21)14-7-9-15(10-8-14)18-16(20)13-5-6-13/h7-10,13H,3-6,11-12H2,1-2H3,(H,18,20)
• InChI Key: MBTIRXDOHABYLF-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)C1=CC=C(C=C1)NC(=O)C2CC2

Description

4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide, also known as CPP-115, is a small molecule drug that has been studied extensively for its potential use in treating various neurological disorders. CPP-115 is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, CPP-115 increases the levels of GABA in the brain, which can have a variety of beneficial effects on neurological function.

Mechanism of Action

4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide works by inhibiting the enzyme GABA transaminase, which is responsible for breaking down GABA in the brain. By inhibiting this enzyme, 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide increases the levels of GABA in the brain, which can have a variety of beneficial effects on neurological function. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide are primarily related to its ability to increase the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity in the brain. By increasing the levels of GABA, 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide can help to reduce neuronal excitability and improve neurological function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide in lab experiments is that it is a potent and selective inhibitor of GABA transaminase, which makes it a useful tool for studying the role of GABA in neurological function. However, one limitation of using 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide is that it can be difficult to work with due to its low solubility in aqueous solutions.

Future Directions

There are many potential future directions for research on 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide. One area of interest is the use of 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide in treating addiction, as it has been shown to be effective in preventing relapse in animal models. Another area of interest is the use of 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide in combination with other drugs to treat epilepsy, as it may have synergistic effects with other antiepileptic drugs. Additionally, there is ongoing research on the development of new and improved GABA transaminase inhibitors that may be more effective than 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide.

Synthesis Methods

4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide can be synthesized using a variety of methods, but one of the most common is the reaction of N,N-dipropyl-4-aminobenzamide with cyclopropylcarbonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using standard techniques such as column chromatography.

Scientific Research Applications

4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide has been studied extensively for its potential use in treating various neurological disorders, including epilepsy, addiction, and anxiety. In animal models, 4-[(cyclopropylcarbonyl)amino]-N,N-dipropylbenzamide has been shown to be effective in reducing seizures and preventing relapse in addiction models. It has also been shown to have anxiolytic effects in animal models.